Pyrone series. Part VIII. Reactivity of 2,6-diaryltetrahydro-1-thio-4-pyrones and their derived sulphones, 2,6-diaryl-1-thio-4-pyrones, and 2,6-diaryl-1,4-dithiopyrones towards carbonyl reagents
Journal of the Chemical Society C: Organic Pub Date: DOI: 10.1039/J39690000315
Abstract
The oximes and hydrazones of 2,6-diaryltetrahydro-1-thio-4-pyrones (I) and their sulphones (II) have been prepared and the hydrazones converted into the azines (III), (IV), and (V). From 2,6-di-p-methoxyphenyltetrahydro-1-thio-4-pyrone, we prepared 3,5-dichloro-2,6-di-p-methoxyphenyl-1-thio-4-pyrone and converted it into its 4-thio-analogue, oxime, hydrazone, and phenylhydrazone. The structures of the new compounds have been proved by hydrolysis, acylation, and i.r. and u.v. spectroscopy.
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